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Compound of Interest

Compound Name: 2-lodobenzene-1,3-diol

Cat. No.: B1297929

Technical Guide: 2-lodobenzene-1,3-diol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical compound 2-
lodobenzene-1,3-diol, including its Chemical Abstracts Service (CAS) number, safety data,
and physical properties. The information is intended for use by professionals in research and
development.

Chemical Identification and Properties

2-lodobenzene-1,3-diol, also known as 2-iodoresorcinol, is an organic intermediate.[1] Its key
identification and physical properties are summarized below.

Identifier Value Reference
CAS Number 41046-67-7 [2][3][4]
Molecular Formula CeHslO2 [2][3]
Molecular Weight 236.01 g/mol [2][3]

2-iodoresorcinol, 1,3-
Synonyms benzenediol, 2-iodo-, 1,3- [2][5]

dihydroxy-2-iodobenzene
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Physical Property Value Reference
Melting Point 115-119 °C [2][5]
Boiling Point 197.2 °C at 760 mmHg [2]

Density 2.177 g/cm3 [2]
Appearance White to pink solid [1][5]
Solubility Soluble in Dichloromethane, 5]

Ethyl Acetate

Storage Temperature

2-8°C, protect from light,

stored under nitrogen

[5]

Safety and Hazard Information

2-lodobenzene-1,3-diol is classified as a hazardous substance.[3] Adherence to safety

protocols is essential when handling this chemical.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) ) H302: Harmful if
Acute toxicity, oral Irritant Warning
swallowed
o ) ] H312: Harmful in
Acute toxicity, dermal Irritant Warning ] ]
contact with skin
Skin _ _ H315: Causes skin
o Irritant Warning S
corrosion/irritation irritation
Serious eye ) ) H319: Causes serious
L Irritant Warning o
damage/eye irritation eye irritation
Acute toxicity, ] ] H332: Harmful if
_ _ Irritant Warning _
inhalation inhaled
Source: PubChem.[3]
Precautionary Statements
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The following precautionary statements from the Globally Harmonized System (GHS) should
be observed:[5]

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P405: Store locked up.

Experimental Protocols

Synthesis of 2-lodobenzene-1,3-diol
Method 1:[1]

o Dissolve resorcinol (33.0 g, 300 mmol) and iodine (81.5 g, 321 mmol) in water (225 mL).
e Add sodium bicarbonate (27.9 g, 333 mmol) to the solution.

e Cool the solution to 0°C and stir.

 Allow the solution to gradually warm to room temperature over 1 hour.

o Extract the product with ethyl ether.

o Combine the organic layers, dry with sodium sulfate, filter, and concentrate under reduced
pressure to yield a white solid.

e Grind the solid in chloroform (100 mL) cooled to -10°C.

o After 30 minutes, filter the precipitate and wash with cold chloroform to obtain 2-
lodobenzene-1,3-diol.

Method 2:[1]

e To a solution of resorcinol (1.1 g, 0.01 mol) in hydrochloric acid (25 mL, 0.01 mol), add a
solution of KIOs (0.33 eq) and Kl (0.67 eq) in water (50 mL) while stirring.
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Continue stirring for an additional 2 hours.

Extract the mixture with ethyl acetate.

Dry and concentrate the organic layer to obtain an oily residue.

Crystallize the residue in a chloroform/petroleum ether mixture and let it stand overnight at
4°C for complete crystallization.

Safe Handling Workflow

The following diagram illustrates a recommended workflow for the safe handling of 2-
lodobenzene-1,3-diol.
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Safe Handling of 2-lodobenzene-1,3-diol

Preparation

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Gloves

Work in a
Well-Ventilated Area

Handling

Avoid Contact with
Skin and Eyes

Avoid Inhaling Dust

Do Not Ingest

]

Storage
A J

Store Locked Up
(P405)

Store at 2-8°C
Protect from Light

Emergency|Procedures

IF IN EYES:
Rinse with Water (P305+P351+P338)

Contain and Clean Up Spill

Using Appropriate Materials

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-lodobenzene-1,3-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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